Cas no 23589-68-6 (1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)-)
23589-68-6 structure
Product Name:1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)-
CAS No:23589-68-6
MF:C9H7NO2S
MW:193.222380876541
CID:1414493
PubChem ID:12437396
Update Time:2025-04-20
1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)-
- 5-(3-methylphenyl)-1,3,4-oxathiazol-2-one
- 23589-68-6
- DTXSID40498245
- QMSFYCPXMDVIRY-UHFFFAOYSA-N
- SCHEMBL1781114
- 5-(3-Methylphenyl)-2H-1,3,4-oxathiazol-2-one
- 5-m-Tolyl-1,3,4-oxathiazol-2-one
- 5-(m-Tolyl)-1,3,4-Oxathiazol-2-One
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- Inchi: 1S/C9H7NO2S/c1-6-3-2-4-7(5-6)8-10-13-9(11)12-8/h2-5H,1H3
- InChI Key: QMSFYCPXMDVIRY-UHFFFAOYSA-N
- SMILES: S1C(=O)OC(C2=CC=CC(C)=C2)=N1
Computed Properties
- Exact Mass: 193.01981
- Monoisotopic Mass: 193.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 64Ų
Experimental Properties
- PSA: 38.66
1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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